ethyl [5-(3,5-dichloro-4-ethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(3,5-dichloro-4-ethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H15Cl2NO5S/c1-3-23-13(20)8-19-15(21)12(25-16(19)22)7-9-5-10(17)14(24-4-2)11(18)6-9/h5-7H,3-4,8H2,1-2H3/b12-7+
• InChI Key: QHYVALHUTOYORW-KPKJPENVSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=O)S2)CC(=O)OCC)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Cl)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OCC)Cl
• Molecular Formula: C16H15Cl2NO5S
• Molecular Weight: 404.3 g/mol

Description

The compound is a derivative of ethyl acetate, which is a common ester used in a variety of applications from adhesives to food flavorings. The presence of the 2,4-dioxo-1,3-thiazolidin-3-yl group suggests that this compound might have some biological activity, as thiazolidinediones are a class of drugs used in the treatment of diabetes.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of multiple functional groups, including ester, ether, and possibly a thiazolidinedione ring. These groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to provide a detailed chemical reactions analysis. The reactivity of this compound would likely be influenced by the presence of the ester, ether, and thiazolidinedione groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ester and ether groups could potentially make it somewhat polar, influencing its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it is a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to provide detailed safety and hazard information. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. If it is found to have biological activity, it could be studied further for potential therapeutic uses.